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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

This technical guide provides a comprehensive overview of Ethyl 3-methylpentanoate,

including its chemical identity, physicochemical properties, a representative synthesis protocol,

and its primary applications. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Chemical Identity
IUPAC Name: Ethyl 3-methylpentanoate

Synonyms:

Ethyl 3-methylvalerate[1][2][3]

3-Methylvaleric acid ethyl ester[1]

Ethyl β-methylvalerate[1]

Pentanoic acid, 3-methyl-, ethyl ester[1][4]

Valeric acid, 3-methyl-, ethyl ester[1][4]

FEMA 3679[4][5]

Ethyl 3-methylpentanoate is an organic compound classified as a fatty acid ester.[4] It is a

derivative of a carboxylic acid and is recognized for its characteristic fruity aroma, often
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compared to pineapple.[5][6] This colorless to pale yellow liquid is found naturally in some fruits

like litchi and melon.[5]

Physicochemical Properties
The quantitative physicochemical data for Ethyl 3-methylpentanoate are summarized in the

table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₈H₁₆O₂ [1][7]

Molecular Weight 144.21 g/mol [7]

Density 0.862 - 0.872 g/cm³ @ 25°C [2]

Boiling Point 155 - 159 °C [2][5]

Flash Point 45 °C (113 °F) [2]

Refractive Index 1.403 - 1.413 @ 20°C [2]

Water Solubility Insoluble [6]

Appearance
Colorless to almost colorless

clear liquid
[1][5]

CAS Number 5870-68-8 [3]

Synthesis of Ethyl 3-methylpentanoate
Ethyl 3-methylpentanoate is synthesized via the Fischer-Speier esterification of 3-

methylpentanoic acid with ethanol in the presence of an acid catalyst.[1][8] This reversible

reaction requires conditions that favor the formation of the ester, such as using an excess of

one reactant or removing water as it is formed.[9][10]

The following diagram illustrates the logical workflow for the synthesis of Ethyl 3-
methylpentanoate.
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Reactants Reaction Conditions
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Caption: Synthesis of Ethyl 3-methylpentanoate.

This protocol describes a general laboratory procedure for the synthesis of Ethyl 3-
methylpentanoate.

Materials and Reagents:

3-methylpentanoic acid

Absolute ethanol (excess)

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate
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Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-methylpentanoic acid and an excess of

absolute ethanol (typically 3-5 molar equivalents).

Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

to the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is typically refluxed for 2-4 hours to drive the equilibrium towards the

ester product.[11]

Work-up and Extraction:

After cooling to room temperature, transfer the reaction mixture to a separatory funnel

containing deionized water and ethyl acetate.

Wash the organic layer sequentially with a saturated solution of sodium bicarbonate to

neutralize the acidic catalyst, followed by deionized water, and finally with brine.[11]
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Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Purification:

Filter the drying agent and concentrate the organic phase using a rotary evaporator to

remove the solvent and excess ethanol.

The crude ester can be further purified by fractional distillation under atmospheric or

reduced pressure to obtain pure Ethyl 3-methylpentanoate.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Concentrated sulfuric acid is highly corrosive; handle with extreme care.

Ethanol is flammable; keep away from ignition sources.[5]

Applications and Biological Relevance
Ethyl 3-methylpentanoate is primarily utilized as a flavor and fragrance agent in the food and

cosmetic industries due to its pleasant fruity aroma.[2][6] It is employed as a flavor enhancer in

various food products and as a fragrance component in personal care items.[6]

While not extensively studied for specific pharmacological activities, it is classified as a

biochemical reagent that can be used as a biological material or organic compound for general

life science research.[12] Its presence in natural sources like fruits and fermented beverages

suggests a role in the characteristic aroma profiles of these products.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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